Cas no 103505-59-5 (Methyl 2-oxo-1,2-dihydroquinazoline-4-carboxylate)

• Product Name: Methyl 2-oxo-1,2-dihydroquinazoline-4-carboxylate
• CAS No: 103505-59-5
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 4821705
• Update Time: 2025-06-07

Methyl 2-oxo-1,2-dihydroquinazoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-oxo-1,2-dihydroquinazoline-4-carboxylate
• TJD

• Inchi： 1S/C10H8N2O3/c1-15-9(13)8-6-4-2-3-5-7(6)11-10(14)12-8/h2-5H,1H3,(H,11,12,14)
• InChI Key： LUWXFZYTFMIZSY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC=CC=2NC(N=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• XLogP3: 1.5
• Topological Polar Surface Area: 67.8

Additional information on Methyl 2-oxo-1,2-dihydroquinazoline-4-carboxylate

Methyl 2-oxo-1,2-dihydroquinazoline-4-carboxylate (CAS No. 103505-59-5): A Comprehensive Overview

Methyl 2-oxo-1,2-dihydroquinazoline-4-carboxylate, identified by its CAS number 103505-59-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic compound has garnered attention due to its structural features and potential biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents.

The molecular structure of Methyl 2-oxo-1,2-dihydroquinazoline-4-carboxylate consists of a quinazoline core, which is a fused bicyclic system containing a pyrimidine ring and a benzene ring. The presence of a carbonyl group at the 2-position and a carboxylate ester at the 4-position introduces additional reactivity and functionalization possibilities, which are crucial for drug design and development. This structural motif is well-known for its role in various pharmacophores, particularly in compounds targeting kinases and other enzyme inhibitors.

In recent years, there has been growing interest in quinazoline derivatives due to their demonstrated efficacy in inhibiting various kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases. Studies have shown that modifications to the quinazoline scaffold can significantly alter the pharmacological properties of these compounds, leading to the discovery of potent and selective inhibitors. The compound Methyl 2-oxo-1,2-dihydroquinazoline-4-carboxylate represents an important intermediate in the synthesis of such derivatives, offering a versatile platform for further chemical manipulation.

One of the most compelling aspects of Methyl 2-oxo-1,2-dihydroquinazoline-4-carboxylate is its potential as a building block for the development of novel drugs. Researchers have leveraged its structural features to create analogs with enhanced binding affinity and improved pharmacokinetic profiles. For instance, derivatives of this compound have been investigated for their ability to inhibit tyrosine kinases, which are overactive in many types of cancer. The carboxylate ester group provides a handle for further functionalization, allowing chemists to introduce various substituents that can fine-tune the biological activity of the molecule.

The synthesis of Methyl 2-oxo-1,2-dihydroquinazoline-4-carboxylate typically involves multi-step organic reactions that build upon the quinazoline core. One common synthetic route involves the condensation of appropriate precursors under controlled conditions to form the dihydroquinazoline ring system. Subsequent oxidation and esterification steps yield the desired product. The efficiency and scalability of these synthetic methods are critical for producing sufficient quantities of the compound for both research and potential clinical applications.

From a computational chemistry perspective, understanding the electronic properties and molecular interactions of Methyl 2-oxo-1,2-dihydroquinazoline-4-carboxylate is essential for rational drug design. Advanced computational techniques such as density functional theory (DFT) have been employed to model the behavior of this compound in various environments. These studies provide insights into how different substituents affect the molecule's reactivity and binding affinity, guiding researchers in optimizing lead compounds for drug development.

The biological activity of Methyl 2-oxo-1,2-dihydroquinazoline-4-carboxylate has been explored in several preclinical studies. While it has not yet been tested in human clinical trials, preliminary findings suggest that it may exhibit promising effects against certain disease states. For example, in vitro assays have shown that derivatives of this compound can inhibit the growth of cancer cells by blocking key signaling pathways involved in cell proliferation and survival. Additionally, there is evidence suggesting that quinazoline-based compounds may have anti-inflammatory properties, making them relevant for treating chronic inflammatory diseases.

The development of new synthetic methodologies for quinazoline derivatives remains an active area of research. Innovations in synthetic chemistry can lead to more efficient and sustainable production processes, reducing costs and environmental impact. Furthermore, advances in biocatalysis offer new opportunities for modifying these compounds using enzymatic reactions, which can improve selectivity and yield.

In conclusion, Methyl 2-oxo-1,2-dihydroquinazoline-4-carboxylate (CAS No. 103505-59-5) is a structurally interesting compound with significant potential in pharmaceutical research. Its role as an intermediate in synthesizing kinase inhibitors highlights its importance in drug discovery efforts targeting cancer and inflammatory diseases. As research continues to uncover new biological activities and synthetic strategies for quinazoline derivatives, compounds like this one will remain at the forefront of medicinal chemistry innovation.